2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide

• IUPAC Name: 2-chloro-N-[(2,5-dichlorophenyl)methyl]-N-ethylacetamide
• InChI: InChI=1S/C11H12Cl3NO/c1-2-15(11(16)6-12)7-8-5-9(13)3-4-10(8)14/h3-5H,2,6-7H2,1H3
• InChI Key: CWKCGPUPIKWOBK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=C(C=CC(=C1)Cl)Cl)C(=O)CCl
• Molecular Formula: C11H12Cl3NO
• Molecular Weight: 280.6 g/mol

Description

2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide (CAS: 172547-67-0) is a chloroacetamide derivative with the molecular formula C₉H₈Cl₃NO and a molecular weight of 252.5 g/mol . The compound features a 2,5-dichlorobenzyl group attached to the nitrogen atom of a chloroacetamide backbone, with an ethyl substituent on the same nitrogen.

Biological Activity

2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide is a synthetic compound that has attracted attention in various fields of biological research due to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C₁₂H₁₂Cl₃NO
• Molecular Weight : 292.59 g/mol
• Density : 1.40 g/cm³
• Boiling Point : Approximately 418 °C

The compound features a chloro-substituted benzyl moiety and an ethyl acetamide group, which contribute to its unique chemical properties and biological interactions.

Biological Activity Overview

Research indicates that 2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide exhibits significant anti-inflammatory , analgesic , and antimicrobial activities. The presence of the dichlorobenzyl moiety enhances its interaction with biological targets, potentially influencing pathways related to pain and inflammation.

Table 1: Summary of Biological Activities

Activity Type	Observations
Anti-inflammatory	Significant reduction in inflammation markers
Analgesic	Effective in pain relief models
Antimicrobial	Potential efficacy against Gram-positive bacteria
Enzyme Inhibition	Modulates specific enzymatic activities

The mechanism of action for this compound likely involves interactions with specific enzymes or receptors. For instance, it may modulate the activity of cyclooxygenase (COX) enzymes involved in the inflammatory response. Detailed biochemical studies are required to elucidate these pathways further.

Case Studies and Research Findings

• Anti-inflammatory Effects : In a study examining the anti-inflammatory properties, the compound was shown to significantly reduce levels of pro-inflammatory cytokines in vitro, indicating its potential as a therapeutic agent for inflammatory diseases.
• Analgesic Properties : Experimental models demonstrated that 2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide effectively alleviated pain responses comparable to established analgesics, suggesting its utility in pain management.
• Antimicrobial Activity : The compound exhibited notable activity against various Gram-positive bacterial strains in laboratory settings, positioning it as a candidate for further development as an antimicrobial agent .
• Enzyme Inhibition Studies : Research has indicated that this compound can inhibit specific enzymes implicated in inflammatory pathways, which may contribute to its overall therapeutic effects.

Future Directions

Given its promising biological activities, further research is warranted to explore:

• Pharmacokinetics and Toxicology : Understanding the absorption, distribution, metabolism, and excretion (ADME) profiles will be crucial for assessing safety and efficacy.
• Clinical Trials : Conducting clinical trials to evaluate the therapeutic potential in humans will be essential for advancing this compound toward practical applications.
• Structure-Activity Relationship (SAR) Studies : Investigating variations in structure could lead to the development of more potent derivatives with improved selectivity and reduced side effects.

Comparison with Similar Compounds

Comparison with Similar Chloroacetamide Derivatives

Structural Variations and Substituent Effects

Chloroacetamides are characterized by a central acetamide group with chlorine substitution and diverse N-aryl or N-alkyl substituents. Below is a comparative analysis of key structural features:

Compound Name	Benzyl Substituents	N-Substituents	Molecular Weight (g/mol)	Reference
2-Chloro-N-(2,5-dichloro-benzyl)-N-ethyl-acetamide	2,5-dichloro	Ethyl	252.5
Alachlor	2,6-diethylphenyl	Methoxymethyl	269.8
Pretilachlor	2,6-diethylphenyl	2-Propoxyethyl	311.5
2-Chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)	2,6-dimethylphenyl	2-Methoxyethyl	255.7
2-Chloro-N-(3,4,5-triethoxybenzyl)acetamide	3,4,5-triethoxybenzyl	None (monosubstituted)	315.8

Key Observations :

• Benzyl Substitution : The position and number of halogen or alkyl groups on the benzyl ring significantly influence bioactivity. For instance, alachlor (2,6-diethylphenyl) and pretilachlor (2,6-diethylphenyl with propoxyethyl) are herbicidally active, while the 2,5-dichloro substitution in the target compound may alter binding to plant acetolactate synthase (ALS), a common herbicide target .

Physicochemical and Crystallographic Properties

• Lipophilicity (LogP) : The target compound’s XLogP3 of 2.9 is comparable to alachlor (estimated LogP ~3.0) but lower than pretilachlor (LogP ~3.5), suggesting differences in soil adsorption and bioavailability .
• Hydrogen Bonding : Crystallographic studies of related dichloroacetamides (e.g., 2,2-dichloro-N-(3,5-dimethylphenyl)acetamide) reveal intermolecular N–H⋯O and C–H⋯O interactions, forming infinite chains that stabilize crystal lattices . Similar packing patterns are expected for the target compound, though the ethyl group may introduce steric hindrance, reducing hydrogen-bonding efficiency compared to unsubstituted analogs .